Cas no 501699-83-8 (4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde)

• Product Name: 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde
• CAS No: 501699-83-8
• MF: C₁₁H₁₂F₂O₄
• MW: 246.207390785217
• MDL: MFCD12876668
• CID: 1561361
• PubChem ID: 54939670
• Update Time: 2025-06-08

4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2,2-difluoroethoxy)-3,5-dimethoxy-
• BVA69983
• EN300-214669
• AKOS005940861
• Z608352820
• 4-(2,2-difluoroethoxy)-3,5-dimethoxybenzaldehyde
• 501699-83-8
• 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde

• MDL： MFCD12876668
• Inchi： 1S/C11H12F2O4/c1-15-8-3-7(5-14)4-9(16-2)11(8)17-6-10(12)13/h3-5,10H,6H2,1-2H3
• InChI Key： SZNSPJJPZPRCQY-UHFFFAOYSA-N
• SMILES： FC(COC1C(=CC(C=O)=CC=1OC)OC)F

Computed Properties

• Exact Mass: 246.07036
• Monoisotopic Mass: 246.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Additional information on 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde

Introduction to 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde (CAS No. 501699-83-8)

4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde, identified by the CAS number 501699-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde core substituted with functional groups that enhance its chemical reactivity and biological potential. The structural features of this molecule, particularly the difluoroethoxy and dimethoxy substituents, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The difluoroethoxy group introduces fluorine atoms into the molecular structure, which is a common strategy in drug design to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. Fluorinated compounds often exhibit enhanced bioavailability and resistance to enzymatic degradation, making them valuable in the development of therapeutic agents. In contrast, the dimethoxy groups contribute to the electron-donating nature of the benzene ring, influencing electrophilic aromatic substitution reactions and potentially modulating biological activity through interactions with target enzymes or receptors.

This compound has been extensively studied for its potential applications in the synthesis of novel pharmaceuticals. Recent research has highlighted its utility as a key intermediate in the development of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The aldehyde functionality of 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde allows for further derivatization via condensation reactions with amines or hydrazines, leading to Schiff bases or hydrazones that exhibit significant biological activity.

One notable area of research involves the exploration of this compound as a precursor in the synthesis of antiviral agents. The structural motif present in 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde shares similarities with known inhibitors targeting viral proteases and polymerases. By leveraging its reactive sites, researchers have been able to design derivatives that disrupt viral replication cycles, offering promising candidates for antiviral drug development. The fluorine atoms in the difluoroethoxy group play a crucial role in enhancing binding interactions with viral proteins, thereby improving therapeutic efficacy.

The pharmaceutical industry has also shown interest in this compound for its potential role in neurological disorder treatment. Preliminary studies suggest that derivatives of 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde may interact with neurotransmitter receptors, offering insights into novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the molecular structure through functional group modifications allows for targeted modulation of receptor activity, which is essential for developing drugs with high selectivity and low toxicity.

In addition to its pharmaceutical applications, 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde has found utility in agrochemical research. Its structural framework serves as a scaffold for designing compounds that exhibit herbicidal or fungicidal properties. The presence of electron-withdrawing groups like the aldehyde and fluorine atoms enhances reactivity towards biological targets in plants pathogens, making it a valuable component in developing sustainable agricultural solutions.

The synthesis of 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. These synthetic routes highlight the importance of transition metal catalysis in modern organic synthesis, enabling precise control over molecular architecture and functional group integration.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental validation. This integration of computational tools with traditional synthetic chemistry has significantly reduced development timelines and improved success rates in drug discovery programs.

The safety profile of 4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde is another critical aspect that has been thoroughly evaluated. While preliminary studies indicate moderate toxicity at high concentrations, its derivatives have shown promise in preclinical trials with acceptable safety margins. As such, it represents a viable candidate for further development into therapeutic agents under stringent regulatory oversight.

In conclusion,4-(2,2-Difluoroethoxy)-3,5-dimethoxybenzaldehyde (CAS No.501699-83-8) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features make it an attractive building block for developing novel bioactive molecules addressing various health challenges. Continued research into its derivatives and synthetic modifications will likely uncover even more innovative uses for this versatile compound.